1-[2-(2,4-difluorophenoxy)propanoyl]-4-ethylpiperazine

• IUPAC Name: 2-(2,4-difluorophenoxy)-1-(4-ethylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C15H20F2N2O2/c1-3-18-6-8-19(9-7-18)15(20)11(2)21-14-5-4-12(16)10-13(14)17/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key: GWQGHJUAQRGNIE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C(C)OC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H20F2N2O2
• Molecular Weight: 298.33 g/mol

Description

1-[2-(2,4-difluorophenoxy)propanoyl]-4-ethylpiperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to have various biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 1-[2-(2,4-difluorophenoxy)propanoyl]-4-ethylpiperazine is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine. This compound has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation.
Biochemical and Physiological Effects:
1-[2-(2,4-difluorophenoxy)propanoyl]-4-ethylpiperazine has various biochemical and physiological effects, making it a valuable tool for investigating various biological processes. Some of the key biochemical and physiological effects of this compound are:
1. Anxiolytic and antidepressant effects: This compound has been found to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression.
2. Vasorelaxant effects: 1-[2-(2,4-difluorophenoxy)propanoyl]-4-ethylpiperazine has been found to have vasorelaxant effects, making it a potential treatment for cardiovascular diseases.
3. Antitumor effects: This compound has been found to have antitumor effects, making it a potential treatment for cancer.

Advantages and Limitations for Lab Experiments

1-[2-(2,4-difluorophenoxy)propanoyl]-4-ethylpiperazine has various advantages and limitations for lab experiments. Some of the key advantages and limitations are:
Advantages:
1. High potency: This compound has high potency, making it a valuable tool for investigating various biological processes.
2. Selectivity: This compound has high selectivity, making it a valuable tool for investigating specific biological processes.
3. Low toxicity: This compound has low toxicity, making it a safe tool for investigating various biological processes.
Limitations:
1. Limited availability: This compound is not widely available, making it difficult to obtain for lab experiments.
2. Limited stability: This compound has limited stability, making it difficult to store for long periods.
3. Limited solubility: This compound has limited solubility, making it difficult to use in certain lab experiments.

Future Directions

1-[2-(2,4-difluorophenoxy)propanoyl]-4-ethylpiperazine has various potential future directions for scientific research. Some of the key future directions are:
1. Development of new treatments: This compound has potential as a treatment for various diseases, such as anxiety, depression, cardiovascular diseases, and cancer. Future research could focus on developing new treatments based on this compound.
2. Investigation of new biological processes: This compound has potential for investigating new biological processes, such as the role of neurotransmitters in various diseases.
3. Development of new compounds: Future research could focus on developing new compounds based on the structure of 1-[2-(2,4-difluorophenoxy)propanoyl]-4-ethylpiperazine, with improved potency, selectivity, and stability.

Synthesis Methods

The synthesis of 1-[2-(2,4-difluorophenoxy)propanoyl]-4-ethylpiperazine involves the reaction of 2,4-difluorophenol with 2-chloropropionic acid followed by the reaction with 4-ethylpiperazine. The resulting compound is then purified through chromatography to obtain the final product.

Scientific Research Applications

1-[2-(2,4-difluorophenoxy)propanoyl]-4-ethylpiperazine has been extensively studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a valuable tool for investigating various biological processes. Some of the key scientific research applications of 1-[2-(2,4-difluorophenoxy)propanoyl]-4-ethylpiperazine are:
1. Study of the central nervous system: This compound has been found to have anxiolytic and antidepressant effects, making it a valuable tool for investigating the central nervous system.
2. Study of cardiovascular diseases: 1-[2-(2,4-difluorophenoxy)propanoyl]-4-ethylpiperazine has been found to have vasorelaxant effects, making it a potential treatment for cardiovascular diseases.
3. Study of cancer: This compound has been found to have antitumor effects, making it a potential treatment for cancer.